Cas no 125971-58-6 (2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide)

2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide Properties

Names and Identifiers

• 2-[2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide
• 125971-58-6
• rel-(R)-2-((R)-2-(4-Fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide
• rel-(alphaR,betaR)-4-Fluoro-alpha-(2-methyl-1-oxopropyl)-gamma-oxo-N,beta-diphenylbenzenebutanamide
• (2R)-2-[(1R)-2-(4-Fluorophenyl)-2-oxo-1-phenylethyl]-4-methyl-3-oxo-N-phenylpentanamide
• DTXSID501133346
• (R)-2-((R)-2-(4-Fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide
• 145376-26-7
• rel-(I+/-R,I(2)R)-4-Fluoro-I+/--(2-methyl-1-oxopropyl)-I(3)-oxo-N,I(2)-diphenylbenzenebutanamide
• +Expand

• InChIKey： SNPBHOICIJUUFB-UHFFFAOYSA-N
• Inchi： 1S/C26H24FNO3/c1-17(2)24(29)23(26(31)28-21-11-7-4-8-12-21)22(18-9-5-3-6-10-18)25(30)19-13-15-20(27)16-14-19/h3-17,22-23H,1-2H3,(H,28,31)
• SMILES： FC1=CC=C(C(C(C(C(NC2=CC=CC=C2)=O)C(C(C)C)=O)C2=CC=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 417.174
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 417.174
• Heavy Atom Count: 31
• Complexity: 614
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• LogP: 5.34520
• PSA: 63.24000
• Refractive Index: 1.599
• Boiling Point: 631.378°C at 760 mmHg
• Flash Point: 335.645°C
• Color/Form: Colorless or yellowish liquid
• Density: 1.211